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Compound of Interest

Compound Name: 4-Methylphthalimide

Cat. No.: B1312042

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-methylphthalimide. The information is curated for researchers, scientists, and
professionals in drug development who require precise data for their work. This document
summarizes key quantitative data in structured tables, details experimental protocols, and
visualizes relevant biological pathways.

Core Physicochemical Properties

4-Methylphthalimide, with the CAS number 40314-06-5, is a derivative of phthalimide with a
methyl group attached to the aromatic ring.[1][2] Its molecular formula is COH7NO2, and it has
a molecular weight of 161.16 g/mol .[1][2]

Quantitative Data Summary

The following tables summarize the available quantitative physicochemical data for 4-
methylphthalimide. It is important to note that experimental data for several key properties are
not readily available in the reviewed literature. In such cases, computed or predicted values are
provided with appropriate notation.
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Property Value Source Type
Molecular Weight 161.16 g/mol Calculated
CAS Number 40314-06-5 Database
Molecular Formula C9H7NO2 Database
Physical Form Solid Vendor

Purity 98% Vendor

Table 1: General Properties of 4-Methylphthalimide

Property Value Source Type
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

LogP (XLogP3) 15 Computed
Topological Polar Surface Area  46.2 A2 Computed

Table 2: Physicochemical Parameters of 4-Methylphthalimide

Experimental Protocols
Synthesis of 4-Methylphthalimide

A general procedure for the synthesis of 4-methylphthalimide involves the reaction of 4-
methylphthalic anhydride with urea.[3]

Materials:
e 4-methylphthalic anhydride

e Urea
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e Xylene
« Ethanol
e Water
Procedure:

 In areaction vial, combine 4-methylphthalic anhydride (3.0 g) and urea (1.2 g) in xylene (15
mL).[3]

« Stir the reaction mixture at 150°C overnight.[3]

 After the reaction is complete, cool the mixture to room temperature.[3]

o Collect the precipitated crystals by filtration.[3]

e Wash the collected crystals sequentially with ethanol and water.[3]

e Dry the resulting crystals under reduced pressure to obtain 4-methylphthalimide.[3]

This method reportedly yields 4-methylphthalimide as white crystals with an 82% vyield.[3]

Biological Activity and Signaling Pathways

While specific data on the biological activity and signaling pathways of 4-methylphthalimide
are limited, a closely related derivative, N-(4-methyl-phenyl)-4-methylphthalimide (MPMPH-
1), has been studied for its anti-hypersensitivity effects.[4] In silico analysis using molecular
docking suggests that MPMPH-1 has a high affinity for the adenylyl-cyclase (AC) enzyme.[4]
Adenylyl cyclase is a key enzyme in the G-protein coupled receptor (GPCR) signaling pathway,
responsible for the conversion of ATP to cyclic AMP (CAMP).

The binding of an extracellular ligand (e.g., a hormone or neurotransmitter) to a GPCR
activates the receptor, which in turn activates a G-protein. The activated G-protein then
modulates the activity of an effector enzyme, such as adenylyl cyclase. The resulting change in
the intracellular concentration of second messengers, like CAMP, triggers a downstream
signaling cascade that ultimately leads to a cellular response. The inhibitory action of a
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compound like MPMPH-1 on adenylyl cyclase would be expected to decrease intracellular
cAMP levels, thereby modulating this signaling pathway.

Visualizing the Adenylyl Cyclase Signaling Pathway

The following diagram illustrates the logical relationship in the adenylyl cyclase signaling
pathway, which may be influenced by derivatives of 4-methylphthalimide.

ccccc

Click to download full resolution via product page
Caption: Logical flow of the adenylyl cyclase signaling pathway.

This guide serves as a foundational resource for understanding the physicochemical properties
of 4-methylphthalimide. Further experimental investigation is warranted to fill the existing data
gaps, which will be crucial for its potential applications in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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